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Compound of Interest

Compound Name: 4,6-Dihydroxy-2-methylpyrimidine

Cat. No.: B105277 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 4,6-Dihydroxy-2-
methylpyrimidine, a key heterocyclic organic compound. It details the chemical and physical

properties, outlines established synthesis protocols, and explores its significant role as a

versatile precursor in the development of pharmaceutical agents and other commercially

important chemical entities. This document is intended to serve as a valuable resource for

professionals in the fields of medicinal chemistry, organic synthesis, and drug discovery.

Chemical and Physical Properties
4,6-Dihydroxy-2-methylpyrimidine, also known by its synonyms 2-Methyl-4,6-pyrimidinediol

and 2-methyl-4,6-dihydroxypyrimidine, is a pyrimidine derivative with the CAS Number 40497-

30-1. Its fundamental properties are summarized in the table below. The compound typically

appears as a white to light beige or pale yellow crystalline powder. It exhibits high thermal

stability, with a melting point exceeding 300 °C, and is soluble in sodium hydroxide.
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Property Value Reference(s)

CAS Number 40497-30-1 [1]

Molecular Formula C₅H₆N₂O₂ [1]

Molecular Weight 126.11 g/mol [1]

Appearance
White to pale cream or pale

pink powder
[2]

Melting Point >300 °C [1]

Solubility Soluble in sodium hydroxide [3]

Purity ≥98.5% (Silylated GC) [2]

FTIR Conforms to structure [2]

Synthesis of 4,6-Dihydroxy-2-methylpyrimidine
The primary synthesis route for 4,6-Dihydroxy-2-methylpyrimidine involves the condensation

of an amidine with a malonic ester derivative under alkaline conditions.

General Experimental Protocol
A widely cited method for the synthesis of 4,6-Dihydroxy-2-methylpyrimidine is the reaction

of acetamidine hydrochloride with dimethyl malonate in the presence of sodium methoxide.

Materials:

Methanol

Sodium methoxide

Dimethyl malonate

Acetamidine hydrochloride

Hydrochloric acid (4mol/L)
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Ice

Procedure:

Under an ice bath, sodium methoxide is added to methanol with stirring until dissolved.

Dimethyl malonate and acetamidine hydrochloride are then added to the solution.

The ice bath is removed, and the reaction mixture is warmed to 18-25 °C and stirred for 3-5

hours. The solution will appear as a creamy white mixture.

Following the reaction, methanol is removed via reduced pressure distillation.

Water is added to dissolve the resulting solid.

The pH of the solution is adjusted to 1-2 with 4mol/L hydrochloric acid, leading to the

precipitation of a white solid.

The mixture is stirred at 0 °C for 3-5 hours to facilitate crystallization.

The white solid product, 4,6-dihydroxy-2-methylpyrimidine, is collected by suction

filtration, washed with ice water and ice-cold methanol, and then dried.

This process is known to produce yields of approximately 86-87%.

Synthesis Workflow Diagram
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Reactants

Reaction & Work-up

Final Product

Sodium Methoxide

Mix reactants in Methanol
(Ice Bath)

Dimethyl Malonate Acetamidine HCl Methanol (Solvent)

Warm to 18-25 °C
React for 3-5h

Remove Methanol
(Reduced Pressure)

Dissolve in Water

Acidify with HCl (pH 1-2)

Crystallize at 0 °C

4,6-Dihydroxy-2-methylpyrimidine
(White Solid)

Click to download full resolution via product page

Caption: Precursor role in Dasatinib synthesis.
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Biological Activity and Applications
While 4,6-Dihydroxy-2-methylpyrimidine is primarily utilized as a chemical intermediate, the

broader class of pyrimidine derivatives exhibits a wide range of biological activities. [4]It is

important to note that specific biological activity data, such as IC50 or MIC values, for 4,6-
Dihydroxy-2-methylpyrimidine itself are not extensively reported in publicly available

literature. Its utility in drug development stems from its role as a scaffold that is further

functionalized to create potent and selective bioactive molecules.

Research indicates that this compound is used in the development of antiviral and antibacterial

agents, as well as in studies related to enzyme inhibition. [4]The pyrimidine core is a common

feature in many therapeutic agents, and derivatives of 4,6-Dihydroxy-2-methylpyrimidine are

investigated for their potential as:

Anticancer Agents: As a precursor to Dasatinib, its importance in oncology is well-

established. [5]* Antiviral and Antibacterial Agents: The pyrimidine scaffold can be modified

to target various enzymes and cellular processes essential for viral and bacterial replication.

[4]

Conclusion
4,6-Dihydroxy-2-methylpyrimidine is a compound of significant interest in synthetic and

medicinal chemistry. Its well-defined physical and chemical properties, coupled with established

and efficient synthesis protocols, make it a valuable starting material. While direct biological

activity is not its primary feature, its role as a key precursor in the synthesis of high-value

molecules, most notably the anticancer drug Dasatinib, underscores its importance for

researchers and professionals in the field of drug development. Further research into novel

derivatives of 4,6-Dihydroxy-2-methylpyrimidine may lead to the discovery of new

therapeutic agents with diverse pharmacological profiles.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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